Cas no 893696-91-8 (2-(2-methoxyphenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde)

• Product Name: 2-(2-methoxyphenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
• CAS No: 893696-91-8
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• CID: 6782956
• PubChem ID: 45128402
• Update Time: 2025-11-01

2-(2-methoxyphenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• MCULE-8946065412
• STK904339
• 893696-91-8
• NS-05232
• CS-0364369
• 2-(2-methoxyphenoxy)-9-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde
• 2-(2-methoxyphenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
• AKOS005182433

• Inchi： 1S/C17H14N2O4/c1-11-6-5-9-19-15(11)18-16(12(10-20)17(19)21)23-14-8-4-3-7-13(14)22-2/h3-10H,1-2H3
• InChI Key： CSUPYDPZEZLDNC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)C1=C(C=O)C(N2C=CC=C(C)C2=N1)=O

Computed Properties

• Exact Mass: 310.09535693g/mol
• Monoisotopic Mass: 310.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.2Ų

Additional information on 2-(2-methoxyphenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde

Introduction to 2-(2-methoxyphenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 893696-91-8) and Its Emerging Applications in Chemical Biology

The compound 2-(2-methoxyphenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 893696-91-8) represents a fascinating molecule with significant potential in the field of chemical biology and drug discovery. Its unique structural framework, featuring a pyrido[1,2-a]pyrimidine core adorned with functional groups such as a methoxyphenyl ether moiety and an aldehyde group, positions it as a versatile scaffold for medicinal chemistry innovation.

Recent advancements in computational chemistry and high-throughput screening have highlighted the compound's promise as a precursor for developing novel therapeutic agents. The pyrido[1,2-a]pyrimidine scaffold is particularly noteworthy due to its prevalence in bioactive molecules, including several FDA-approved drugs that target critical biological pathways. The presence of an aldehyde group at the 3-position of the pyrimidine ring introduces a reactive handle for further derivatization, enabling the construction of complex pharmacophores through condensation reactions or Schiff base formations.

The 2-methoxyphenoxy substituent at the 2-position adds another layer of functional complexity, potentially influencing both the solubility and metabolic stability of derivatives. This group is often employed in drug design to enhance bioavailability and binding affinity by modulating hydrophobic interactions. The methoxy group within the phenyl ring can also serve as a site for selective modifications, allowing chemists to fine-tune electronic properties and metabolic profiles.

In the context of contemporary drug discovery, this compound has garnered attention for its potential role in addressing unmet medical needs. The pyrido[1,2-a]pyrimidine core is structurally related to known kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Preliminary computational studies suggest that derivatives of this compound may exhibit inhibitory activity against specific kinases by leveraging the rigid aromatic system and hydrogen bonding capabilities of the scaffold.

Moreover, the 9-methyl group embedded within the heterocyclic system contributes to steric hindrance and electronic tuning, factors that are crucial for optimizing binding interactions with biological targets. This methyl substituent can prevent unwanted off-target effects while enhancing selectivity—a hallmark of modern drug development strategies. The combination of these structural features makes 2-(2-methoxyphenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde a compelling candidate for further exploration.

Recent experimental investigations have begun to unravel the pharmacological relevance of this compound. In vitro assays have demonstrated its ability to modulate certain enzymatic pathways, hinting at applications in neurodegenerative disorders and metabolic diseases. The aldehyde functionality has been particularly exploited in generating Schiff bases with enhanced bioactivity, which are then subjected to further optimization using structure-activity relationship (SAR) studies.

The integration of machine learning models has accelerated the process of identifying promising derivatives from this scaffold. By correlating molecular descriptors with biological responses, researchers can predict the efficacy of modified analogs before synthesizing them in the lab. This approach not only saves time but also reduces experimental costs associated with hit identification and lead optimization.

From a synthetic chemistry perspective, CAS No. 893696-91-8 serves as an excellent building block for constructing more complex molecules via cross-coupling reactions or nucleophilic additions. The aldehyde group readily participates in condensation reactions with amines or hydrazines to form imines or hydrazones, respectively—functional intermediates that can be further elaborated into pharmacologically relevant entities.

The 2-methoxyphenoxy moiety also opens avenues for exploring photopharmacology—a emerging discipline that combines photoreactivity with medicinal chemistry to develop next-generation therapeutics capable of responding to light stimuli. By incorporating photoactivatable groups adjacent to this aromatic system, researchers aim to create drugs that can be selectively activated or deactivated in response to external light sources.

In conclusion, 2-(2-methoxyphenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 893696-91-8) stands out as a structurally intriguing molecule with broad applications in chemical biology and drug development. Its unique combination of functional groups and scaffolding provides chemists with ample opportunities for innovation while offering biologists a promising platform for exploring new therapeutic modalities.